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Compound of Interest

3-Cyclobutene-1,2-dione, 3,4-
Compound Name:
dichloro-

cat. No.: B1295039

Discovery and History

The journey of squaric acid began in 1959 when Cohen and his colleagues at the University of
Colorado synthesized 3,4-dihydroxy-3-cyclobutene-1,2-dione for the first time.[1][2] Initially
named "quadratic acid" due to the presumed square arrangement of its four carbon atoms, its
structure was later confirmed by X-ray crystallography to be a planar, but not perfectly square,
ring.[1] This discovery opened the door to a new class of compounds known as oxocarbons,
which are cyclic compounds consisting solely of carbon and oxygen atoms. The unique
electronic and structural properties of squaric acid, particularly its strong acidity and ability to
form stable derivatives, quickly garnered the interest of the scientific community.

Historical Timeline:

A timeline of key developments in the history of squaric acid and its derivatives is presented
below.
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First synthesis of squaric acid by Cohen et al.

‘urther Studies

%Iucida{iun of the electronic and crystal structure. Development of initial synthetic routes to derivatives like esters and amide%.

edicinal Chemistry Emergence

| | # of squaric acid as and in chemistry. Initial investigations into their biological acuvme%.

lodern Drug Discovery

1990s-Present Im{ensive investigation in drug discovery, leading to the of clinical like (NMDA receptor ist) and Navarixin (CXCR2 antagonist). Widespread use in materials science and organic synlhe%
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Squaric Acid Derivative Library

High-Throughput Screening (HTS)
(e.g., MTT, CellTiter-Glo)

Hit Identification
(Compounds showing significant cytotoxicity)

'
'

Secondary Assays
(Apoptosis, Cell Cycle Analysis)

y

Mechanism of Action Studies
(e.g., Kinase inhibition, Western Blot)

Lead Optimization
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Glutamate Squaric Acid Antagonist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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its-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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